Cas no 14360-78-2 (1-Propene, 1-propoxy-, (Z)-)

1-Propene, 1-propoxy-, (Z)- structure
1-Propene, 1-propoxy-, (Z)- structure
Product Name:1-Propene, 1-propoxy-, (Z)-
CAS No:14360-78-2
MF:C6H12O
MW:100.158882141113
CID:1313372
PubChem ID:5365241
Update Time:2025-04-20

1-Propene, 1-propoxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene, 1-propoxy-, (Z)-
    • (Z)-1-Propyloxy-1-propene
    • cis-1-Propoxypropene
    • Ether, propenyl propyl, (Z)-
    • 14360-78-2
    • 1-[(Z)-prop-1-enoxy]propane
    • NTXOAYYHJHJLCN-HYXAFXHYSA-N
    • (1Z)-1-Propenyl propyl ether #
    • SCHEMBL1477190
    • cis-Propenyl propyl ether
    • cis-1-Methyl-2-Propoxyethylene
    • Inchi: 1S/C6H12O/c1-3-5-7-6-4-2/h3,5H,4,6H2,1-2H3/b5-3-
    • InChI Key: NTXOAYYHJHJLCN-HYXAFXHYSA-N
    • SMILES: O(/C=C\C)CCC

Computed Properties

  • Exact Mass: 100.088815002g/mol
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 9.2Ų
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